Cas no 4795-18-0 ( )

• Product name: &nbsp
• CAS No: 4795-18-0
• MF: C₁₀H₁₆O₄
• MW: 200.23164
• CID: 931630
• PubChem ID: 6377105

  Chemical and Physical Properties

Names and Identifiers

• diethyl (2Z)-2-ethylidenebutanedioate
• 2-Ethyliden-bernsteinsaeure-diethylester
• AC1O45GX
• Aethyliden-bernsteinsaeure-diaethylester
• Aethylidenbernsteinsaeure-dimethylester
• Buten-(2)-dicarbonsaeure-(1.2)-diaethylester
• Diethyl Ethylidensuccinat
• Ethyliden-bernsteinsaeure-diethylester
• ethylidene-succinic acid diethyl ester
• NSC509677
• SCHEMBL11031995
• 4795-18-0
• NSC-509677
• DTXSID10422936
•  

• Inchi： InChI=1S/C10H16O4/c1-4-8(10(12)14-6-3)7-9(11)13-5-2/h4H,5-7H2,1-3H3/b8-4-
• InChI Key： RETBQDXYPRBNPO-YWEYNIOJSA-N
• SMILES： CCOC(=O)CC(=CC)C(=O)OCC

Computed Properties

• Exact Mass: 200.10488
• Monoisotopic Mass: 200.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 1.5

Experimental Properties

• Density: 1.032
• Boiling Point: 256.6°C at 760 mmHg
• Flash Point: 118.5°C
• Refractive Index: 1.446
• PSA: 52.6
• LogP: 1.44900